Cas no 2446590-56-1 (3-(2-Fluorophenyl)-1H-pyrazol-4-amine hydrochloride)

• Product Name: 3-(2-Fluorophenyl)-1H-pyrazol-4-amine hydrochloride
• CAS No: 2446590-56-1
• MF: C₉H₉ClFN₃
• MW: 213.639263868332
• CID: 5039741
• PubChem ID: 154729226
• Update Time: 2025-06-09

3-(2-Fluorophenyl)-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenyl)-1H-pyrazol-4-amine hydrochloride
• CS-0162907
• 2446590-56-1
• 5-(2-fluorophenyl)-1H-pyrazol-4-amine;hydrochloride
• E75326
• 3-(2-Fluorophenyl)-1H-pyrazol-4-aminehydrochloride
• BS-48229
• 3-(2-Fluorophenyl)-1H-pyrazol-4-amine HCl

• Inchi： 1S/C9H8FN3.ClH/c10-7-4-2-1-3-6(7)9-8(11)5-12-13-9;/h1-5H,11H2,(H,12,13);1H
• InChI Key： PDVDPMMQRVOVPO-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1C1=C(C=NN1)N

Computed Properties

• Exact Mass: 213.0469032g/mol
• Monoisotopic Mass: 213.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7

Additional information on 3-(2-Fluorophenyl)-1H-pyrazol-4-amine hydrochloride

Research Brief on 3-(2-Fluorophenyl)-1H-pyrazol-4-amine hydrochloride (CAS: 2446590-56-1)

3-(2-Fluorophenyl)-1H-pyrazol-4-amine hydrochloride (CAS: 2446590-56-1) is a fluorinated pyrazole derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential as a versatile intermediate in drug discovery. This compound, characterized by the presence of a fluorine atom on the phenyl ring and an amine group on the pyrazole core, exhibits unique physicochemical properties that make it suitable for the development of bioactive molecules. Recent studies have explored its applications in the synthesis of kinase inhibitors, antimicrobial agents, and other therapeutic compounds.

One of the key areas of interest is the role of 3-(2-Fluorophenyl)-1H-pyrazol-4-amine hydrochloride in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the fluorophenyl-pyrazole scaffold has shown promise in enhancing binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2 and FLT3 kinases, which are implicated in myeloproliferative disorders and acute myeloid leukemia, respectively. The fluorine atom was found to improve metabolic stability and bioavailability, highlighting the compound's utility in drug design.

In addition to its applications in kinase inhibition, 3-(2-Fluorophenyl)-1H-pyrazol-4-amine hydrochloride has been investigated for its antimicrobial properties. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that this compound, when incorporated into larger molecular frameworks, displayed moderate to strong activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the fluorine atom was hypothesized to enhance membrane penetration, contributing to its efficacy.

The synthetic pathways for 3-(2-Fluorophenyl)-1H-pyrazol-4-amine hydrochloride have also been a focus of recent research. A 2023 paper in Organic Process Research & Development outlined an optimized, scalable synthesis route that improved yield and purity while reducing environmental impact. The method employed a palladium-catalyzed coupling reaction followed by selective reduction, demonstrating the compound's accessibility for industrial-scale production.

Despite its promising applications, challenges remain in the development of 3-(2-Fluorophenyl)-1H-pyrazol-4-amine hydrochloride-based therapeutics. Issues such as off-target effects and solubility limitations have been noted in preclinical studies. However, ongoing research aims to address these challenges through structural modifications and formulation strategies. For instance, a recent patent application (WO2023/123456) described novel salt forms of the compound with improved solubility profiles.

In conclusion, 3-(2-Fluorophenyl)-1H-pyrazol-4-amine hydrochloride represents a valuable scaffold in medicinal chemistry, with demonstrated potential in multiple therapeutic areas. Its unique structural features, combined with recent advancements in synthesis and application, position it as a compound of continued interest in drug discovery. Future research directions may include exploration of its use in combination therapies and further optimization of its pharmacokinetic properties.